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Compound of Interest

Compound Name: 9-Hydroxyvelleral

Cat. No.: B15347963

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 9-Hydroxyvelleral, a sesquiterpenoid
of interest for its potential biological activities. The document details its natural origin, a
comprehensive protocol for its isolation and purification, and an overview of the biosynthetic
pathway leading to its formation. All quantitative data is presented in structured tables, and key
experimental workflows are visualized using diagrams for enhanced clarity.

Natural Source

9-Hydroxyvelleral is a secondary metabolite found in mushrooms belonging to the Lactarius
genus, which are commonly known as milk-caps. Specifically, it has been identified as a
derivative of velleral, a pungent dialdehyde produced by certain Lactarius species as a
chemical defense mechanism. The primary natural source for the isolation of 9-
Hydroxyvelleral and its precursors is the fruiting body of Lactarius vellereus.

Upon tissue injury of Lactarius vellereus, a precursor, stearoylvelutinal, is enzymatically
converted into the bioactive compounds velleral and isovelleral. 9-Hydroxyvelleral is
subsequently formed as a metabolite of velleral.

Isolation and Purification of 9-Hydroxyvelleral

The following protocol outlines a detailed methodology for the extraction and purification of 9-
Hydroxyvelleral from the fresh fruiting bodies of Lactarius vellereus.
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Experimental Protocol

2.1. Extraction

» Fresh fruiting bodies of Lactarius vellereus are minced to induce the enzymatic conversion of
precursors to velleral derivatives.

e The minced mushroom material is immediately extracted with ethyl acetate at room
temperature to capture the produced sesquiterpenoids.

e The extraction is typically carried out for several hours with constant stirring.
e The resulting ethyl acetate extract is filtered to remove solid mushroom debris.

o The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a
crude extract.

2.2. Chromatographic Purification

The crude extract is subjected to a multi-step chromatographic process to isolate 9-
Hydroxyvelleral.

 Silica Gel Column Chromatography:
o The crude extract is first fractionated on a silica gel column.

o A gradient elution system is employed, starting with a non-polar solvent (e.g., n-hexane)
and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

o Fractions are collected and monitored by thin-layer chromatography (TLC) to identify
those containing velleral derivatives.

o Preparative High-Performance Liquid Chromatography (HPLC):

o Fractions enriched with 9-Hydroxyvelleral from the silica gel column are further purified
using preparative HPLC.

o Areversed-phase C18 column is typically used.
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o The mobile phase usually consists of a mixture of water and an organic solvent such as
methanol or acetonitrile, run in an isocratic or gradient mode.

o The elution is monitored by a UV detector, and the peak corresponding to 9-
Hydroxyvelleral is collected.

o The collected fraction is concentrated to yield pure 9-Hydroxyvelleral.
2.3. Structure Elucidation

The identity and purity of the isolated 9-Hydroxyvelleral are confirmed using spectroscopic
methods:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR data are used to
determine the chemical structure.

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to confirm the
molecular formula.

Quantitative Data

Currently, there is limited published quantitative data on the specific yield of 9-Hydroxyvelleral
from Lactarius vellereus. The concentration of velleral derivatives can vary depending on
factors such as the age of the mushroom, geographical location, and the extent of tissue
damage.

Typical Yield from .
Compound . Analytical Method
Lactarius vellereus

Velleral Derivatives (total) Variable HPLC, GC-MS

9-Hydroxyvelleral Data not readily available HPLC

Biosynthetic Pathway and Experimental Workflow

The formation of 9-Hydroxyvelleral is part of a chemical defense response in Lactarius
vellereus. The following diagrams illustrate the proposed biosynthetic pathway and the general
experimental workflow for its isolation.
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Proposed Biosynthetic Pathway of 9-Hydroxyvelleral
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Caption: Proposed biosynthesis of 9-Hydroxyvelleral.
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Experimental Workflow for 9-Hydroxyvelleral Isolation
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Caption: Isolation workflow for 9-Hydroxyvelleral.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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